Cas no 1158735-47-7 (N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride)

• Product Name: N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride
• CAS No: 1158735-47-7
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• MDL: MFCD07110868
• CID: 4574067
• Update Time: 2025-05-20

N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride
• N-[(4-fluorophenyl)methyl]-2-methoxyethanamine;hydrochloride

• MDL： MFCD07110868
• Inchi： 1S/C10H14FNO.ClH/c1-13-7-6-12-8-9-2-4-10(11)5-3-9;/h2-5,12H,6-8H2,1H3;1H
• InChI Key： XCAVOVYRBNREHH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNCCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 124
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride

N-(4-Fluorobenzyl)-2-methoxyethanamine Hydrochloride (CAS No. 1158735-47-7): An Overview

N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride (CAS No. 1158735-47-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Fluorobenzyl-2-methoxyethylamine hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride is characterized by a 4-fluorobenzyl group and a 2-methoxyethylamine moiety, both of which are key functional groups that contribute to its biological activity. The presence of the fluorine atom in the benzyl group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The methoxyethylamine group, on the other hand, provides additional flexibility and hydrogen bonding capabilities, which are crucial for receptor interactions.

Synthesis of N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride typically involves several steps. One common approach is to start with 4-fluorobenzyl chloride and 2-methoxyethylamine. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) in the presence of a base like sodium hydride or potassium carbonate. The resulting free base is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or a hydrochloric acid solution. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of pharmacological properties, N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride has shown promising activity in various biological assays. Recent studies have demonstrated its potential as a modulator of serotonin receptors, particularly the 5-HT_2A receptor. This receptor is implicated in a wide range of physiological processes, including mood regulation, cognitive function, and sensory perception. The ability of N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride to interact with these receptors makes it a valuable tool for investigating the mechanisms underlying psychiatric disorders such as depression and anxiety.

Beyond its receptor modulating properties, N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride has also been explored for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings suggest that N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride may have therapeutic applications in treating these conditions.

The safety profile of N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride has been extensively evaluated in preclinical models. Toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride (CAS No. 1158735-47-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into potential therapeutic uses. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge.